Cas no 16018-66-9 (N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine)

• Product Name: N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine
• CAS No: 16018-66-9
• MF: C₁₃H₁₄BrN₅
• MW: 320.187760829926
• MDL: MFCD01543005
• CID: 140561
• PubChem ID: 5726579
• Update Time: 2025-11-02

N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(4-bromophenyl)-N'-(4,6-dimethyl-2-pyrimidinyl)-
• N-(4-Bromophenyl)-N\'-(4,6-dimethylpyrimidin-2-yl)-guanidine
• 1-(4-Bromophenyl)-3-(4,6-dimethylpyrimidin-2-yl)guanidine
• 1-(4-bromophenyl)-2-(4,6-dimethylpyrimidin-2-yl)guanidine
• Z56786786
• 1-(p-Bromophenyl)-3-(4,6-dimethyl-2-pyrimidinyl)guanidine
• N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine
• SR-01000028700-2
• A921873
• N-(4-Bromophenyl)-3-(4,6-dimethyl-2-pyrimidinyl)guanidine
• N-(4-Bromo-phenyl)-N'-(4,6-dimethyl-pyrimidin-2-yl)-guanidine
• MFCD01543005
• N-(4-bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine
• LS-05693
• SCHEMBL5923509
• BRN 0961097
• DTXSID90936243
• N-(4-bromophenyl)-N'-(4,6-dimethyl-2-pyrimidinyl)guanidine
• SR-01000028700
• 16018-66-9
• GUANIDINE, 1-(p-BROMOPHENYL)-3-(4,6-DIMETHYL-2-PYRIMIDINYL)-
• SR-01000028700-1
• CS-0316449

• MDL： MFCD01543005
• Inchi： 1S/C13H14BrN5/c1-8-7-9(2)17-13(16-8)19-12(15)18-11-5-3-10(14)4-6-11/h3-7H,1-2H3,(H3,15,16,17,18,19)
• InChI Key： OUUHFKCLPVNXFY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N/C(/N)=N/C1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 319.04342
• Monoisotopic Mass: 319.04326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 73.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine

N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine (CAS 16018-66-9): A Comprehensive Guide

N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine (CAS 16018-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This guanidine derivative features a unique molecular structure combining a bromophenyl group with a dimethylpyrimidinyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers often search for "CAS 16018-66-9 properties" or "N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine synthesis" when exploring its applications.

The compound's molecular formula C13H14BrN5 and molecular weight of 320.19 g/mol indicate its potential for diverse chemical transformations. Recent studies highlight its role in developing novel heterocyclic compounds, particularly in medicinal chemistry where researchers investigate "guanidine derivatives biological activity". The presence of both bromine and pyrimidine functionalities contributes to its reactivity profile, making it suitable for cross-coupling reactions and as a building block for more complex structures.

In pharmaceutical applications, N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine serves as a precursor for potential therapeutic agents. Scientists exploring "small molecule drug discovery 2024" or "pyrimidine-based pharmaceuticals" frequently encounter this compound. Its structural features suggest possible interactions with biological targets, particularly in neurological and metabolic disorders, though clinical applications remain under investigation.

The agrochemical industry shows growing interest in this compound for developing next-generation crop protection agents. With increasing searches for "sustainable pesticide intermediates" and "low-toxicity agrochemicals", CAS 16018-66-9 offers potential as a scaffold for environmentally friendly formulations. The 4,6-dimethylpyrimidin-2-yl moiety contributes to the compound's stability under field conditions, while the bromophenyl group may enhance target specificity.

Analytical characterization of N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. Laboratories searching for "CAS 16018-66-9 analytical methods" or "guanidine derivative characterization" require these protocols to ensure purity and identity. The compound's melting point and solubility profile are particularly important for formulation scientists.

Recent advancements in green chemistry have influenced the synthesis approaches for this compound. Researchers looking for "eco-friendly synthesis of bromophenyl compounds" or "catalyzed guanidine formation" will find innovative methods that reduce environmental impact. The development of atom-economical routes to CAS 16018-66-9 represents an active area of investigation in synthetic organic chemistry.

The compound's stability under various conditions is frequently queried as "N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine storage requirements". Proper handling requires protection from moisture and light, with recommended storage in amber glass containers under inert atmosphere. These precautions maintain the integrity of both the bromine substituent and guanidine functionality during long-term storage.

Market trends indicate growing demand for high-purity CAS 16018-66-9, particularly from contract research organizations and academic institutions. Suppliers tracking searches for "N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine suppliers 2024" or "custom synthesis of pyrimidine derivatives" recognize the compound's commercial potential. The global market for such specialty chemicals continues to expand with advancements in precision medicine and sustainable agriculture.

Future research directions for N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine may explore its potential in material science applications. Emerging searches for "organic electronic materials" and "molecular semiconductors" suggest novel applications beyond its current uses. The compound's conjugated system and electron-withdrawing characteristics make it an interesting candidate for optoelectronic applications.

For researchers considering CAS 16018-66-9 in their work, understanding its structure-activity relationships is crucial. Frequent queries about "guanidine moiety biological significance" and "bromophenyl group reactivity" reflect the compound's complex chemical behavior. Computational chemistry approaches, including molecular docking studies and DFT calculations, provide valuable insights for potential applications.

Quality control protocols for N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine must address common impurities identified through searches for "CAS 16018-66-9 HPLC purity". Standard specifications typically require ≥98% purity by chromatographic analysis, with particular attention to residual solvents and related substances. These parameters are especially important for pharmaceutical-grade material.

The compound's spectroscopic fingerprints serve as important identification tools, with many researchers searching for "N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine NMR peaks". Characteristic signals include the aromatic protons between 7.0-8.0 ppm and the methyl groups around 2.5 ppm in the 1H NMR spectrum. These features facilitate structural confirmation and purity assessment.

In conclusion, N-(4-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine (CAS 16018-66-9) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its unique combination of aromatic bromine and pyrimidine-guanidine functionalities continues to inspire innovative research, particularly in response to contemporary challenges in drug discovery and agricultural science.